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Compound of Interest

Compound Name: 1,3-Dihydroisobenzofuran-5-amine

Cat. No.: B1314021 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Dihydroisobenzofuran-5-
amine (CAS No: 61964-08-7). The following procedures are designed to minimize risk and

ensure a safe laboratory environment.

Chemical Safety Summary:

1,3-Dihydroisobenzofuran-5-amine is a solid substance that is harmful if swallowed, in

contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1] Adherence to the safety protocols outlined below is

imperative to prevent exposure and ensure safe handling.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 1,3-Dihydroisobenzofuran-5-amine.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection
Double-gloving with chemical-

resistant gloves

Given that nitrile gloves exhibit

poor resistance to amines, it is

recommended to use a more

resistant glove material such

as butyl rubber or neoprene as

the outer glove.[2] An inner

nitrile glove can be worn for

splash protection during initial

handling. Gloves should be

inspected before use and

changed immediately if contact

with the chemical is suspected.

Eye and Face Protection
Safety goggles and a face

shield

Chemical splash goggles

should be worn at all times. A

face shield is required when

there is a risk of splashing or

aerosol generation, such as

when transferring the solid or

working with solutions.

Respiratory Protection NIOSH-approved respirator

A half-mask or full-face

respirator with cartridges

suitable for

ammonia/methylamine and

P100 particulate filters is

recommended, especially

when handling the solid

powder outside of a certified

chemical fume hood.[3][4] The

choice of respirator should be

based on a risk assessment of

the specific procedure.

Body Protection Laboratory coat and

appropriate attire

A flame-resistant lab coat

should be worn and fully
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buttoned. Long pants and

closed-toe shoes are

mandatory.

Experimental Protocol: Safe Handling of 1,3-
Dihydroisobenzofuran-5-amine
The following step-by-step protocol outlines the safe handling of 1,3-Dihydroisobenzofuran-5-
amine in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure that a certified chemical fume hood is in proper working order. All handling of the

solid chemical and its solutions should be performed within the fume hood.

Verify that a safety shower and eyewash station are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the chemical to minimize the

duration of the procedure.

Have appropriate spill cleanup materials readily available.

2. Weighing and Transferring the Solid:

Don the appropriate PPE as specified in the table above.

To minimize the generation of dust, carefully open the container within the chemical fume

hood.

Use a spatula to carefully transfer the desired amount of the solid to a tared weighing vessel.

Close the primary container tightly immediately after use.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

3. In Case of Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 1-2 glasses of water. Seek immediate medical attention.

Disposal Plan
Proper disposal of 1,3-Dihydroisobenzofuran-5-amine and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Chemical Waste

Collect all solid waste, including unused

chemical and grossly contaminated items (e.g.,

weigh boats, pipette tips), in a designated,

labeled, and sealed hazardous waste container.

The container should be clearly labeled with the

chemical name and associated hazards.

Liquid Chemical Waste

Collect all liquid waste containing 1,3-

Dihydroisobenzofuran-5-amine in a separate,

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless

compatibility has been confirmed.

Contaminated PPE

Dispose of used gloves and other disposable

PPE in a designated hazardous waste stream.

Non-disposable PPE should be decontaminated

thoroughly before reuse.

Waste Disposal Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1314021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Solid Waste Liquid Waste Contaminated PPE

Final Disposal

Start: Identify Waste

Determine Waste Type
(Solid, Liquid, Contaminated PPE)

Collect in a labeled,
sealed hazardous waste container

Solid

Collect in a separate, labeled,
sealed hazardous waste container

Liquid

Dispose of in designated
hazardous waste stream

PPE

Store waste in a designated
secondary containment area

Arrange for disposal through
Environmental Health & Safety (EHS)
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Planning & Preparation

Chemical Handling (in Fume Hood)

Cleanup & Disposal

Emergency Response

Start: Review SDS and Protocol

Don Appropriate PPE

Verify Fume Hood Operation

Prepare Spill Kit

Weigh Solid Chemical

Transfer and Prepare Solution

Perform Experimental Procedure

Decontaminate Work Area

Segregate and Dispose of Waste

Remove PPE

Wash Hands Thoroughly

In Case of Exposure

Follow First Aid Procedures
(Eyewash, Shower, etc.)

In Case of Spill

Follow Spill Cleanup Protocol

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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